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Compound of Interest

Compound Name: Dimethyl 5-ethynylisophthalate
CAS No.: 313648-56-5
Cat. No.: B2798631
Get Quote
. J

Executive Summary

Dimethyl 5-ethynylisophthalate (CAS: 313648-56-5) is a bifunctional aromatic ester serving
as a critical "clickable" intermediate in reticular chemistry and pharmaceutical synthesis. Its
value lies in the orthogonality of its functional groups: the two methyl ester motifs provide a
pathway to rigid coordination polymers (after hydrolysis), while the 5-ethynyl group acts as a
steric-free handle for bio-orthogonal functionalization via Copper-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC).

This guide analyzes the molecule’s transition from a synthetic precursor to a functional node in
Metal-Organic Frameworks (MOFs) and a pharmacophore generator in medicinal chemistry.

Structural & Physical Characterization

Understanding the solid-state behavior of the molecule is prerequisite for its use in crystal
engineering.

Crystallographic Insights
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Unlike its halogenated analogues (e.g., dimethyl 5-iodoisophthalate), which often exhibit tilted
carboxylate planes, dimethyl 5-ethynylisophthalate is characterized by a high degree of
planarity.[1][2][3]

e Space Group:Pnma (Orthorhombic).[1]

e Molecular Geometry: The ethynyl group and the benzene ring are coplanar, facilitating

stacking in the solid state.

e Packing: Molecules form infinite strands connected by

hydrogen bonds, a feature that can be exploited to direct supramolecular assembly before
polymerization.

Synthetic Architecture

The synthesis of dimethyl 5-ethynylisophthalate requires a high-fidelity protocol to prevent
homocoupling of the alkyne or hydrolysis of the esters. The most robust route proceeds via a
Sonogashira coupling on an iodinated precursor.

Reaction Workflow (DOT Visualization)

Sonogashira Coupling
(TMS-Acetylene, Pd(PPh3)2CI2, Cul

TMS-Protected Intermediate

Dimethyl 5-aminoisophthalate 2 Dimethyl 5-i

Dimethyl 5-ethynylisophthalate

Figure 1: Step-wise synthesis from amino-precursor to ethynyl-target.

Click to download full resolution via product page

Detailed Experimental Protocol

Step 1: Preparation of Dimethyl 5-iodoisophthalate (Sandmeyer Reaction)

» Rationale: Direct iodination of the arene is difficult; the amino group directs the substitution
precisely to the 5-position.
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e Protocol: Suspend dimethyl 5-aminoisophthalate in 6M HCI at 0°C. Add aqueous

dropwise to form the diazonium salt. Treat with aqueous

. The iodine replaces the diazo group with evolution of

 Critical Control Point: Maintain temperature <5°C during diazotization to prevent phenol
formation.

Step 2: Sonogashira Coupling
» Reagents: Dimethyl 5-iodoisophthalate (1.0 eq), Trimethylsilylacetylene (1.2 eq),

(2 mol%), Cul (1 mol%),
(Base/Solvent).

o Conditions: Degassed atmosphere (Ar or

), 60°C, 4-12 hours.

e Mechanism: The oxidative addition of Pd(0) into the C-I bond is faster than C-Br, justifying
the use of the iodo-precursor despite the higher cost.

Step 3: Desilylation
e Protocol: Treat the TMS-intermediate with

in MeOH or TBAF in THF at room temperature.

« Purification: Silica gel chromatography (Hexanes/EtOAc).[4][5][6]

Performance Metrics
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Reaction Step Typical Yield Key Impurity Mitigation Strategy
L o Strict temp control
lodination 85 - 90% Phenol derivative
(<5°C)
. Homocoupling Rigorous degassing (
Sonogashira 90 - 95%
(Glaser) removal)
) Hydrolyzed acid Avoid excess
Deprotection >95%
(Mono-ester) water/strong base

Applications in MOF Engineering

The primary utility of dimethyl 5-ethynylisophthalate in materials science is as a precursor to

5-ethynylisophthalic acid, a linker for Metal-Organic Frameworks.

The "Clickable" Pore Strategy

In MOF synthesis, the ethynyl group serves as a latent functionality. It is small enough to not

interfere with the self-assembly of the MOF lattice but reactive enough for Post-Synthetic

Modification (PSM).

o Pre-Synthetic Modification: The ethynyl group is clicked with an azide before MOF assembly

to create bulky ligands (e.g., 5-triazole isophthalic acid). This dictates the pore topology from

the start.

¢ Post-Synthetic Modification (PSM): The MOF is built with the ethynyl linker. Reagents are
then diffused into the pores to click functional groups (fluorophores, catalytic sites) onto the

framework backbone.

MOF Assembly Logic (DOT Visualization)
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Dimethyl 5-ethynylisophthalate

Hydrolysis (LIOH/THF)

5-Ethynylisophthalic Acid
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Figure 2: Engineering logic for converting the ester into functional porous materials.
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Applications in Drug Discovery

For medicinal chemists, this molecule is a "Fragment-Based Drug Discovery" (FBDD) enabler.

» Bioisosteres: The ethynyl group can be converted into 1,2,3-triazoles, which are stable
bioisosteres for amide bonds.

 DNA/RNA Probes: Reduced derivatives (e.g., 5-ethynyl-1,3-benzenedimethanol) are
incorporated into oligonucleotides. The isophthalate core provides the geometric spacing
required to fit into the DNA backbone, while the ethynyl group allows for the attachment of
fluorescent tags via click chemistry for imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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